Cas no 899016-21-8 (4-{2-(Methylthio)phenylamino}-4-oxobutanoic Acid)

• Product Name: 4-{2-(Methylthio)phenylamino}-4-oxobutanoic Acid
• CAS No: 899016-21-8
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• MDL: MFCD06065734
• CID: 881153
• PubChem ID: 6465946
• Update Time: 2025-05-20

4-{2-(Methylthio)phenylamino}-4-oxobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-((2-(Methylthio)phenyl)amino)-4-oxobutanoic acid
• 4-(2-methylsulfanylanilino)-4-oxobutanoic acid
• 4-{[2-(methylsulfanyl)phenyl]amino}-4-oxobutanoic acid
• 4-{[2-(Methylthio)phenyl]amino}-4-oxobutanoic acid
• AKOS003312791
• SCHEMBL13993545
• 4-{[2-(methylthio)phenyl]amino}-4-oxobutanoicacid
• 4-([2-(Methylthio)phenyl]amino)-4-oxobutanoic acid
• DTXSID20424249
• CS-0313372
• FT-0683464
• 4-((2-(Methylthio)phenyl)amino)-4-oxobutanoicacid
• 3-{[2-(methylsulfanyl)phenyl]carbamoyl}propanoic acid
• MFCD06065734
• 899016-21-8
• 4-[2-(Methylsulfanyl)anilino]-4-oxobutanoic acid
• VS-06433
• butanoic acid, 4-[[2-(methylthio)phenyl]amino]-4-oxo-
• STK474643
• BBL017722
• ALBB-012081
• 4-{2-(Methylthio)phenylamino}-4-oxobutanoic Acid

• MDL： MFCD06065734
• Inchi： 1S/C11H13NO3S/c1-16-9-5-3-2-4-8(9)12-10(13)6-7-11(14)15/h2-5H,6-7H2,1H3,(H,12,13)(H,14,15)
• InChI Key： VKNIHGOGNLOYHH-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1NC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 239.06200
• Monoisotopic Mass: 239.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 91.70000
• LogP: 2.28480

4-{2-(Methylthio)phenylamino}-4-oxobutanoic Acid Security Information

• HazardClass：IRRITANT

Additional information on 4-{2-(Methylthio)phenylamino}-4-oxobutanoic Acid

4-{2-(Methylthio)phenylamino}-4-oxobutanoic Acid: A Comprehensive Overview

The compound 4-{2-(Methylthio)phenylamino}-4-oxobutanoic Acid, identified by the CAS number 899016-21-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a butanoic acid backbone with a substituted phenyl group, making it a versatile structure for various chemical modifications and biological interactions.

The core structure of this compound includes a phenyl ring substituted with a methylthio group at the 2-position. This substitution is crucial as it influences the electronic properties of the aromatic ring, potentially enhancing the compound's ability to interact with biological targets. The amino group attached to the phenyl ring further contributes to the molecule's functionality, enabling it to form hydrogen bonds and participate in various biochemical reactions. The 4-oxo group on the butanoic acid backbone adds another layer of reactivity, making this compound a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the potential of 4-{2-(Methylthio)phenylamino}-4-oxobutanoic Acid as a lead compound in the development of new therapeutic agents. Researchers have focused on its ability to modulate key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are critical targets in oncology.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the formation of the methylthio-substituted phenyl ring, followed by coupling reactions to introduce the amino and oxo groups. Recent advancements in catalysis have enabled higher yields and improved purity, making this compound more accessible for large-scale studies.

In terms of pharmacokinetics, 4-{2-(Methylthio)phenylamino}-4-oxobutanoic Acid has shown promising properties in preclinical models. Studies conducted in rodents indicate that the compound has good oral bioavailability and exhibits favorable distribution characteristics. These findings suggest that it could be developed into an orally administered drug with minimal side effects.

The structural versatility of this compound also makes it an attractive candidate for further chemical modifications. Researchers are exploring various analogs by altering the substituents on the phenyl ring or modifying the butanoic acid backbone. These efforts aim to optimize the compound's pharmacokinetic profile and enhance its efficacy against specific disease targets.

In conclusion, 4-{2-(Methylthio)phenylamino}-4-oxobutanoic Acid represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Its unique structure, combined with recent advances in synthesis and pharmacology, positions it as a strong candidate for future drug development. As research continues to uncover its full potential, this compound is expected to play a significant role in addressing unmet medical needs.